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Compound of Interest

Compound Name: placental growth hormone

Cat. No.: B1168480 Get Quote

This technical support center provides guidance on the stability of placental growth hormone
(PGH) in serum and plasma samples for researchers, scientists, and drug development

professionals. Accurate measurement of PGH is crucial for studies related to pregnancy

complications and fetal development. This guide addresses common issues encountered

during sample handling and storage to ensure reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended sample type for PGH measurement?

A1: Both serum and plasma can be used for measuring PGH. However, consistency in sample

type throughout a study is critical to avoid variability in results. While some studies have shown

comparable results between serum and EDTA-plasma for other placental biomarkers, it is

advisable to perform an in-house validation to confirm comparability for your specific PGH

assay.

Q2: How long can I store whole blood samples before centrifugation?

A2: It is recommended to separate serum or plasma from blood cells as soon as possible,

ideally within 2 hours of collection.[1] Delays in centrifugation can lead to changes in analyte

concentrations. For general growth hormone (GH), separation within 2 hours is advised.[1]

While specific data for PGH is limited, following this guideline for GH is a best practice.
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Q3: What are the optimal short-term storage conditions for serum/plasma samples before PGH

analysis?

A3: For general growth hormone (GH), serum is stable for up to 8 hours at room temperature

(15–25°C) and for 1 day at 2–8°C.[1] While direct quantitative data for PGH is not readily

available, it is recommended to adhere to these conservative guidelines. If analysis is not

performed within these timeframes, samples should be frozen.

Q4: What are the recommended long-term storage conditions for PGH samples?

A4: For long-term storage, samples should be frozen at -20°C or, preferably, -80°C. General

GH has been shown to be stable for up to 2 months at -20°C.[1] One study on placental
growth hormone (pGH) in a large serum bank found no correlation between storage time (up

to 22 years at -25°C) and PGH levels, suggesting good long-term stability at low temperatures.

[2] For another placental biomarker, placental growth factor (PlGF), serum levels are stable for

at least 3 years when stored at -80°C.[3][4]

Q5: How many freeze-thaw cycles can PGH samples tolerate?

A5: Repeated freeze-thaw cycles should be avoided for general GH samples.[1] For other

placental biomarkers like serum placental growth factor (PlGF), stability has been

demonstrated for at least six freeze-thaw cycles.[5][6] However, to minimize potential

degradation of PGH, it is best practice to aliquot samples into single-use vials before freezing if

multiple analyses are anticipated.

Q6: Does hemolysis affect PGH measurement?

A6: The effect of hemolysis on PGH immunoassays has not been extensively studied.

Hemolysis is a known interferent in many biochemical assays.[7] Therefore, it is crucial to avoid

hemolysis during sample collection and processing. Visibly hemolyzed samples may yield

inaccurate results and should be recollected if possible.

Q7: Should protease inhibitors be used for PGH sample collection?

A7: The use of protease inhibitors is not routinely required for PGH measurement in serum or

plasma. However, if there is a significant delay anticipated between sample collection and

processing, or if sample integrity is a concern, the use of protease inhibitors could be
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considered to prevent proteolytic degradation. The decision to use protease inhibitors should

be based on the specific assay manufacturer's recommendations and internal validation.

Troubleshooting Guide
Issue Potential Cause Recommended Action

Lower than expected PGH

levels

Sample degradation due to

improper storage (e.g.,

prolonged storage at room

temperature).

Ensure samples are processed

and stored according to the

recommended guidelines (see

FAQs). For future collections,

minimize the time between

collection and

centrifugation/freezing.

Repeated freeze-thaw cycles.

Aliquot samples into single-use

vials after the initial processing

to avoid multiple freeze-thaw

cycles.

High variability between

duplicate samples
Inconsistent sample handling.

Standardize sample collection,

processing, and storage

protocols across all samples in

a study.

Presence of interfering

substances (e.g., from

hemolysis).

Visually inspect samples for

hemolysis. If present, request

a new sample. Implement

careful phlebotomy techniques

to minimize hemolysis.

Discrepancy between serum

and plasma results
Matrix effects.

Use a consistent sample type

(either serum or plasma) for all

samples within a single study.

If switching between sample

types is unavoidable, perform

a validation study to determine

the correlation between the

two matrices for your specific

assay.
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Data on Sample Stability
The following tables summarize available data on the stability of growth hormone (GH) and

other placental proteins, which can serve as a reference for handling PGH samples. Note: This

information is intended as a guideline. It is highly recommended to validate these parameters

for your specific PGH assay and laboratory conditions.

Table 1: Stability of Growth Hormone (GH) in Serum

Storage
Temperature

Duration Stability Reference

15–25°C (Room

Temperature)
8 hours Stable [1]

2–8°C (Refrigerated) 1 day Stable [1]

-20°C 2 months Stable [1]

Table 2: Stability of Placental Growth Factor (PlGF) in Serum

Storage
Temperature

Duration Stability Reference

30°C 1 day Stable [5]

Room Temperature 3.3 days Stable [5]

2–8°C (Refrigerated) 30 days Stable [5]

-80°C 3 years Stable [3][4]

Table 3: Effect of Freeze-Thaw Cycles on Placental Growth Factor (PlGF) in Serum

Number of Freeze-Thaw
Cycles

Stability Reference

Up to 6 cycles Stable [5][6]
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Experimental Protocols
Protocol 1: Serum and Plasma Collection and Processing

This protocol outlines the general procedure for collecting and processing blood samples for

PGH analysis.

Blood Collection:

For Serum: Collect whole blood in a serum separator tube (SST).

For Plasma: Collect whole blood in a tube containing an anticoagulant (e.g., EDTA).

Sample Handling:

Gently invert the collection tube 8-10 times to ensure proper mixing of the clot activator or

anticoagulant.

Allow the blood to clot at room temperature for 30-60 minutes for serum collection. Do not

exceed 2 hours.

Centrifugation:

Centrifuge the tubes at 1000-2000 x g for 15 minutes at room temperature or 4°C.

Aliquoting:

Carefully aspirate the supernatant (serum or plasma) without disturbing the cell layer.

Transfer the serum or plasma to cryovials.

If multiple tests are planned, create single-use aliquots to avoid repeated freeze-thaw

cycles.

Storage:

For short-term storage, store aliquots at 2-8°C for up to 24 hours.

For long-term storage, store aliquots at -20°C or preferably -80°C.
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Visualizations

Sample Collection Sample Processing

Storage & Analysis

Collect Whole Blood

Serum Separator Tube (SST)
For Serum

EDTA Tube

For Plasma

Allow to Clot
(30-60 min at RT)

Centrifuge
(1000-2000 x g, 15 min) Separate Serum/Plasma Aliquot into Cryovials

Short-term Storage
(2-8°C, ≤24h)

Long-term Storage
(≤-20°C)

Analyze PGH

Click to download full resolution via product page

Caption: Experimental workflow for PGH sample collection, processing, and storage.
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Inconsistent PGH Results

Were samples handled consistently?

What were the storage conditions?

Yes

Action: Standardize protocols for
collection, processing, and storage.

No

Were samples hemolyzed?

Proper

Action: Review storage temperature and duration.
Follow recommended guidelines.

Improper

Were samples subjected to
multiple freeze-thaw cycles?

No

Action: Implement careful phlebotomy.
Recollect hemolyzed samples.

Yes

Outcome: Results likely reliable.
Investigate other factors (e.g., assay performance).

No

Action: Aliquot samples into single-use vials
for future experiments.

Yes

Click to download full resolution via product page

Caption: Troubleshooting decision tree for inconsistent PGH results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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